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Compound of Interest

tert-Butyl (2-amino-2-
Compound Name:
oxoethyl)carbamate

Cat. No.: B150929

In-Depth Technical Guide: tert-Butyl (2-amino-2-
oxoethyl)carbamate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data,
experimental protocols, and applications of tert-Butyl (2-amino-2-oxoethyl)carbamate, a key
intermediate in pharmaceutical research and development.

Chemical and Physical Properties

tert-Butyl (2-amino-2-oxoethyl)carbamate, also known as Boc-glycinamide or N-(tert-
Butoxycarbonyl)glycine amide, is a carbamate derivative used in organic synthesis. Its unique
structure, featuring a Boc-protected amine and a primary amide, makes it a valuable building
block in the development of therapeutic agents.

Table 1: Physicochemical Properties of tert-Butyl (2-amino-2-oxoethyl)carbamate
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Property Value Reference(s)
CAS Number 35150-09-5 [11[2][3][41[5]
Molecular Formula C7H14N203 [11[2][5]
Molecular Weight 174.2 g/mol [11[2][5]
Density 1.108 g/cm3 [1]
Boiling Point 339.677 °C at 760 mmHg [1]
Flash Point 159.2 °C [1]
Appearance Not explicitly stated, likely a

solid.
Storage Conditions 2-8°C Refrigerator or -20°C [2][3]

Material Safety Data

While a complete Safety Data Sheet (SDS) for tert-Butyl (2-amino-2-oxoethyl)carbamate
was not publicly available in its entirety, information from suppliers and related compounds
allows for a preliminary hazard assessment. As with any chemical, it should be handled with
care in a well-ventilated laboratory setting, using appropriate personal protective equipment
(PPE), including gloves, safety glasses, and a lab coat.

General Safety Precautions:
» Handling: Avoid inhalation, ingestion, and contact with skin and eyes.

o Storage: Store in a cool, dry, and well-ventilated area, away from incompatible materials.
Recommended storage temperatures are between 2-8°C or at -20°C.[2][3]

Applications in Drug Development

tert-Butyl (2-amino-2-oxoethyl)carbamate serves as a crucial synthetic intermediate in the
development of novel therapeutics, particularly in the fields of immunology and bone disease.

Cathepsin K Inhibitors
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This compound is utilized in the preparation of primary amides that act as selective inhibitors of
cathepsin K.[2] Cathepsin K is a cysteine protease highly expressed in osteoclasts, the cells
responsible for bone resorption.[6][7][8] By inhibiting this enzyme, researchers aim to develop
treatments for osteoporosis and other bone-related disorders.[6][7][8] The development of
selective cathepsin K inhibitors is a significant area of research for managing diseases
characterized by excessive bone loss.[7]

Group A Streptococcal Vaccine Development

Boc-glycinamide is also used in the synthesis of components for a Group A streptococcal
(GAS) vaccine.[2] Streptococcus pyogenes (Group A Streptococcus) is a bacterial pathogen
responsible for a wide range of illnesses, from pharyngitis to more severe invasive diseases
and post-infectious autoimmune sequelae like rheumatic heart disease.[9][10] The
development of a safe and effective GAS vaccine is a global health priority, and this compound
plays a role in constructing the necessary antigens for such a vaccine.[9][10]

Experimental Protocols

Detailed experimental protocols for the direct synthesis of tert-Butyl (2-amino-2-
oxoethyl)carbamate are not extensively documented in the public domain. However, its
synthesis would logically start from N-Boc-glycine, followed by amidation. The following
represents a generalized workflow for such a transformation.

Workflow for the Synthesis of tert-Butyl (2-amino-2-oxoethyl)carbamate:

Synthesis of tert-Butyl (2-amino-2-oxoethyl)carbamate
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Caption: A generalized workflow for the synthesis of tert-Butyl (2-amino-2-
oxoethyl)carbamate.
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Signaling Pathways

Direct involvement of tert-Butyl (2-amino-2-oxoethyl)carbamate in specific signaling
pathways is not documented. However, as a precursor to cathepsin K inhibitors, it is indirectly
linked to the signaling pathways that regulate bone metabolism.

Cathepsin K expression and activity are regulated by the RANKL/RANK/OPG signaling
pathway, which is central to osteoclast differentiation and function. By inhibiting cathepsin K,
the downstream effects of this pathway on bone resorption are mitigated.

Logical Relationship of tert-Butyl (2-amino-2-oxoethyl)carbamate to the RANKL Signaling
Pathway:
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Caption: The role of the compound as a precursor to inhibitors of Cathepsin K in bone
resorption.
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This guide serves as a foundational resource for professionals engaged in research and
development. Due to the limited availability of a comprehensive, public SDS, it is imperative
that users procure a full SDS from their supplier before handling this chemical and conduct a
thorough risk assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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